Cas no 2229540-54-7 (2-(4-bromo-3-chlorophenyl)ethanimidamide)

2-(4-Bromo-3-chlorophenyl)ethanimidamide is a specialized organic compound featuring a phenyl ring substituted with bromine and chlorine at the 4- and 3-positions, respectively, and an ethanimidamide functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both bromine and chlorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under inert conditions to preserve its integrity.

2-(4-bromo-3-chlorophenyl)ethanimidamide structure

2229540-54-7 structure

Product Name:2-(4-bromo-3-chlorophenyl)ethanimidamide

CAS No:2229540-54-7

MF:C₈H₈BrClN₂

MW:247.519519805908

CID:6158531

PubChem ID:141257597

Update Time:2025-10-23

2-(4-bromo-3-chlorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromo-3-chlorophenyl)ethanimidamide
- 2229540-54-7
- EN300-1908290
- Inchi： 1S/C8H8BrClN2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H3,11,12)
- InChI Key： JXPXZFYMYWFYOU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1Cl)CC(=N)N

Computed Properties

Exact Mass: 245.95594g/mol
Monoisotopic Mass: 245.95594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.9Å²

2-(4-bromo-3-chlorophenyl)ethanimidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1908290-1g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	1g	$628.0	2023-09-18
Enamine	EN300-1908290-5g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	5g	$1821.0	2023-09-18
Enamine	EN300-1908290-10g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	10g	$2701.0	2023-09-18
Enamine	EN300-1908290-0.05g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	0.05g	$528.0	2023-09-18
Enamine	EN300-1908290-0.1g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	0.1g	$553.0	2023-09-18
Enamine	EN300-1908290-0.25g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	0.25g	$579.0	2023-09-18
Enamine	EN300-1908290-0.5g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	0.5g	$603.0	2023-09-18
Enamine	EN300-1908290-1.0g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	1g	$986.0	2023-06-01
Enamine	EN300-1908290-2.5g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	2.5g	$1230.0	2023-09-18
Enamine	EN300-1908290-5.0g	2-(4-bromo-3-chlorophenyl)ethanimidamide	2229540-54-7	5g	$2858.0	2023-06-01

2-(4-bromo-3-chlorophenyl)ethanimidamide Related Literature

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Additional information on 2-(4-bromo-3-chlorophenyl)ethanimidamide

Comprehensive Overview of 2-(4-bromo-3-chlorophenyl)ethanimidamide (CAS No. 2229540-54-7): Properties, Applications, and Industry Insights

2-(4-bromo-3-chlorophenyl)ethanimidamide (CAS No. 2229540-54-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a bromine- and chlorine-substituted phenyl ring coupled with an ethanimidamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

In recent years, the compound has been explored for its potential in drug discovery, particularly in targeting enzyme inhibition pathways. Researchers highlight its role in developing small-molecule inhibitors, a trending topic in AI-driven drug design. With the rise of computational chemistry tools, studies on 2229540-54-7 have accelerated, aligning with industry searches for "halogenated phenyl derivatives in medicine" or "imidamide applications 2024."

The synthesis of 2-(4-bromo-3-chlorophenyl)ethanimidamide involves multi-step reactions, often starting from 4-bromo-3-chlorobenzaldehyde. Optimized protocols emphasize green chemistry principles, reflecting the market's focus on sustainable synthesis. Analytical techniques like HPLC and NMR are critical for purity verification, as impurities may affect downstream applications—a key concern for laboratories prioritizing high-precision intermediates.

Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. Its halogenated structure aligns with research into next-generation pesticides with lower environmental persistence. Queries such as "eco-friendly halogenated agrochemicals" or "CAS 2229540-54-7 crop protection" underscore its relevance. Regulatory compliance remains paramount, with strict adherence to REACH and FDA guidelines for industrial use.

Storage and handling of 2229540-54-7 require inert atmospheres and moisture-free conditions, per standard practices for imidamide derivatives. Suppliers increasingly address cold-chain logistics to maintain stability, responding to procurement trends for temperature-sensitive chemicals. The compound's MSDS details are frequently updated to meet global safety standards.

Market analysts note rising demand for CAS 2229540-54-7 in Asia-Pacific biotech hubs, driven by investments in preclinical research. Patent filings involving its derivatives have surged, particularly for kinase inhibitors—a hotspot in oncology. This correlates with search terms like "bromophenyl imidamide patents" and "2229540-54-7 supplier data," indicating commercial interest.

Future directions include exploring structure-activity relationships (SAR) of 2-(4-bromo-3-chlorophenyl)ethanimidamide analogs. Collaborative studies between academia and pharma giants aim to unlock novel therapeutic scaffolds, while AI-based molecular modeling reduces trial-and-error cycles. Such advancements position this compound as a focal point in rational drug design methodologies.